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Compound of Interest

Compound Name: Bis-methacrylate-PEG5

Cat. No.: B3099053

An In-depth Whitepaper on the Chemical Structure, Properties, and Applications of a Versatile
Crosslinking Agent

Bis-methacrylate-PEGS5 is a bifunctional monomer increasingly utilized by researchers,
scientists, and drug development professionals. Its unique structure, featuring two terminal
methacrylate groups connected by a flexible polyethylene glycol (PEG) linker of five repeating
units, imparts valuable properties for the synthesis of advanced polymeric materials. This
technical guide provides a comprehensive overview of its chemical and physical
characteristics, synthesis, and key applications, with a focus on hydrogel formation and its role
as a linker in Proteolysis Targeting Chimeras (PROTACS).

Chemical Structure and Identification

Bis-methacrylate-PEGS5 is characterized by a central hydrophilic PEG chain, which provides
flexibility and biocompatibility, flanked by two polymerizable methacrylate groups. These
methacrylate moieties readily participate in free-radical polymerization, enabling the formation
of crosslinked polymer networks.

Chemical Formula: C1sH300s[1]
Molecular Weight: 374.43 g/mol [1]

CAS Number: 13497-24-0[1]
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SMILES Code: C=C(C)C(=0)0OCCOCCOCCOCCOCCOC(=0)C(C)=C

Physicochemical Properties

Quantitative physical property data for Bis-methacrylate-PEG5 is not readily available in
published literature. However, given that the molecular weight of the PEG block is
approximately 200 g/mol , the properties of Poly(ethylene glycol) dimethacrylate 200 (PEGDMA
200) can be used as a close approximation.

Property Approximate Value Source
Appearance Colorless to light yellow liquid [2]
Density ~1.06 - 1.11 g/mL at 25 °C [2][3]
Viscosity ~13.0 mPa-s at 25 °C [2]
Refractive Index ~1.4579 - 1.467 at 20 °C [2][3]
Boiling Point >200 °C at 2 mmHg [31[41[5]

- Soluble in water and many
Solubility ] [3][4][5]
organic solvents

Synthesis and Polymerization
Synthesis

The synthesis of Bis-methacrylate-PEGS5, like other PEG dimethacrylates, typically involves
the esterification of polyethylene glycol with methacrylic acid or its derivatives, such as
methacryloyl chloride or methacrylic anhydride. The reaction is usually carried out in the
presence of an acid catalyst and under conditions that favor the removal of water to drive the
reaction to completion.

Polymerization

Bis-methacrylate-PEGS5 is a key component in the formation of hydrogels through
photopolymerization. This process involves a free-radical chain-growth mechanism initiated by
a photoinitiator upon exposure to ultraviolet (UV) or visible light. The bifunctional nature of the
molecule allows it to act as a crosslinker, forming a three-dimensional polymer network that can
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entrap large amounts of water, forming a hydrogel. The degree of crosslinking, and thus the
mechanical properties of the resulting hydrogel, can be controlled by varying the concentration
of Bis-methacrylate-PEG5 and the polymerization conditions.

Key Applications
Hydrogels for Drug Delivery and Tissue Engineering

The ability of Bis-methacrylate-PEG5 to form biocompatible hydrogels makes it a valuable
material for biomedical applications. These hydrogels can be used as scaffolds to support cell
growth in tissue engineering or as matrices for the controlled release of therapeutic agents in
drug delivery systems. The PEG linker enhances the hydrophilicity and biocompatibility of the
hydrogel, while the methacrylate groups provide the means for creating a stable, crosslinked
structure.

PROTAC Linker

Bis-methacrylate-PEGS5 is also employed as a PEG-based linker in the synthesis of
Proteolysis Targeting Chimeras (PROTACSs). PROTACSs are heterobifunctional molecules that
consist of two ligands connected by a linker; one ligand binds to a target protein of interest, and
the other recruits an E3 ubiquitin ligase. This proximity induces the ubiquitination and
subsequent degradation of the target protein by the cell's proteasome. The flexible PEG linker
in Bis-methacrylate-PEG5 helps to span the distance between the target protein and the E3
ligase, facilitating the formation of the ternary complex necessary for protein degradation.

PROTAC-Mediated Protein Degradation

degrades >
Ubiquitin @l 26S Proteasome

E3 Ubiquitin Ligase
binds recruits
PROTAC
(Bis-methacrylate-PEGS5 linker)
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PROTAC mechanism of action.

Biocompatibility and Cytotoxicity

Methacrylate-based polymers are widely used in biomedical applications, particularly in
dentistry. However, concerns exist regarding the potential cytotoxicity from the leaching of
unpolymerized monomers. Studies on related methacrylate compounds, such as Bis-GMA,
have shown that the degree of conversion during polymerization is crucial for biocompatibility.
Higher conversion rates lead to lower levels of leachable monomers and reduced cytotoxicity.
Therefore, optimizing the polymerization process of Bis-methacrylate-PEGS5 is essential to
ensure the biocompatibility of the final material for its intended application.

Experimental Protocols

The following are generalized protocols for key experiments involving Bis-methacrylate-PEGS5.
Researchers should optimize these protocols for their specific experimental setup and
application.

Hydrogel Synthesis by Photopolymerization

» Preparation of Pre-polymer Solution: Dissolve Bis-methacrylate-PEGS5 in a suitable solvent
(e.g., phosphate-buffered saline for biomedical applications) to the desired concentration.

» Addition of Photoinitiator: Add a photoinitiator (e.g., Irgacure 2959) to the pre-polymer
solution at a concentration typically ranging from 0.05 to 1% (w/v). Ensure complete
dissolution.

» Molding: Pipette the pre-polymer solution into a mold of the desired shape and dimensions.

e UV Curing: Expose the solution to UV light of an appropriate wavelength and intensity for a
predetermined time to induce polymerization and crosslinking. The curing time will depend
on the concentration of the monomer and photoinitiator, as well as the intensity of the UV
source.

o Post-Curing Wash: After polymerization, wash the resulting hydrogel extensively with a
suitable solvent (e.g., deionized water or PBS) to remove any unreacted monomer and

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b3099053?utm_src=pdf-body-img
https://www.benchchem.com/product/b3099053?utm_src=pdf-body
https://www.benchchem.com/product/b3099053?utm_src=pdf-body
https://www.benchchem.com/product/b3099053?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3099053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

photoinitiator.

Hydrogel Synthesis and Characterization

Start: Prepare Pre-polymer Solution
(Bis-methacrylate-PEG5 + Solvent)
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Workflow for hydrogel synthesis and characterization.

Cytotoxicity Assay (MTT Assay)
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o Cell Seeding: Seed a suitable cell line (e.g., L929 fibroblasts) in a 96-well plate at a
predetermined density and incubate for 24 hours to allow for cell attachment.

o Preparation of Extracts: Prepare extracts of the polymerized Bis-methacrylate-PEG5
hydrogel by incubating the material in a cell culture medium for a specified period (e.g., 24
hours).

o Cell Treatment: Remove the old medium from the cells and replace it with the prepared
extracts. Include positive (e.g., latex) and negative (e.g., polystyrene beads) controls.

e |ncubation: Incubate the cells with the extracts for 24 hours.

e MTT Addition: Add MTT solution to each well and incubate for a further 2-4 hours, allowing
viable cells to metabolize the MTT into formazan crystals.

e Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

o Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength
(typically around 570 nm) using a microplate reader. Cell viability is proportional to the
absorbance.

Logical Relationships and Key Features

The properties and applications of Bis-methacrylate-PEGS5 are interconnected, stemming from
its fundamental chemical structure.
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Bis-methacrylate-PEG5: Core Concepts
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Key features and applications of Bis-methacrylate-PEGS5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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